2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 2-amino-1-(5-ethylthiophen-2-yl)ethanol
• InChI: InChI=1S/C8H13NOS/c1-2-6-3-4-8(11-6)7(10)5-9/h3-4,7,10H,2,5,9H2,1H3
• InChI Key: IIGAIKUTHZRAMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(CN)O

Description

2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol is an amino alcohol derivative featuring a thiophene ring substituted with an ethyl group at the 5-position. Its structure combines a primary amine group (-NH₂) and a hydroxyl group (-OH) on adjacent carbons, making it a β-amino alcohol. This class of compounds is often utilized as chiral building blocks in pharmaceutical synthesis due to their stereochemical versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol typically involves the reaction of 5-ethylthiophene-2-carbaldehyde with an appropriate amine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles.

Reduction: The thiophene ring can be reduced under specific conditions to form dihydrothiophenes.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include imines, nitriles, dihydrothiophenes, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and as a potential ligand for receptor studies.

Medicine: The compound is investigated for its potential pharmacological properties, including antimicrobial and anti-inflammatory activities.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the thiophene ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural differences and molecular properties between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features	Reference
2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol	C₇H₁₁NOS	~173.24	5-ethylthiophene, -NH₂, -OH	Thiophene ring with ethyl group	-
2-Amino-1-(1,3-thiazol-5-yl)ethan-1-ol	C₅H₈N₂OS	199.01	Thiazole ring, -NH₂, -OH	Thiazole (S and N in ring) enhances H-bonding
2-Amino-1-[2,5-difluorophenyl]ethanol	C₈H₉F₂NO	185.16	2,5-difluorophenyl, -NH₂, -OH	Electron-withdrawing fluorine substituents
(1R,2R)-2-Amino-1-(3-chlorophenyl)-2-(4-chlorophenyl)ethan-1-ol	C₁₄H₁₂Cl₂NO	~296.16	Dichlorophenyl groups, -NH₂, -OH	Steric hindrance from bulky aryl groups
2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	C₆H₁₁N₃O	141.17	Methylimidazole, -NH₂, -OH	Imidazole enables π-π interactions

Key Observations :

• Thiophene vs. Heterocyclic Rings: Replacement of thiophene with thiazole (in ) introduces additional nitrogen, altering electronic properties and hydrogen-bonding capacity.
• Substituent Effects : Electron-withdrawing groups (e.g., fluorine in ) increase ring electronegativity, while bulky aryl groups (e.g., dichlorophenyl in ) enhance steric hindrance.
• Molecular Weight : Thiazole and dichlorophenyl analogs exhibit higher molecular weights due to additional heteroatoms or substituents.

Biological Activity

2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol , also referred to as (1S)-2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol, is a chiral amino alcohol notable for its structural characteristics, including an ethylthiophenyl group. This compound has attracted significant attention in medicinal chemistry due to its potential biological activities and applications. This article explores its biological activity, synthesis, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol is C9H13NOS, indicating the presence of both amino (-NH2) and hydroxyl (-OH) functional groups. These groups enhance its reactivity and solubility, making it a versatile candidate for drug development.

Biological Activity

Compounds containing thiophene rings have been associated with various biological activities such as:

• Antimicrobial Activity : Thiophene derivatives have shown effectiveness against a range of bacterial strains.
• Anticancer Properties : Some studies suggest that thiophene-containing compounds can inhibit cancer cell proliferation.
• Neuroprotective Effects : Certain derivatives exhibit protective effects on neuronal cells, indicating potential in neurodegenerative disease treatment.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against various bacterial strains
Anticancer	Inhibits proliferation in cancer cell lines
Neuroprotective	Protects neuronal cells from apoptosis

Synthesis Methods

Several synthetic routes have been explored for the preparation of 2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol. Common methods include:

• Reductive Amination : Involves the reaction of an appropriate aldehyde with an amine in the presence of reducing agents.
• Nucleophilic Substitution : Utilizes thiophene derivatives as starting materials, reacting them with nucleophiles to introduce the amino and hydroxyl groups.

Case Studies

Recent studies have investigated the pharmacological potential of similar thiophene derivatives:

Case Study 1: Anticancer Activity

A study evaluated a series of thiophene derivatives against various cancer cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer). The results indicated that certain compounds exhibited significant cytotoxicity, suggesting that structural modifications could enhance their efficacy against specific cancer types .

Case Study 2: Neuroprotective Effects

Research focusing on neuroprotective compounds highlighted that certain thiophene derivatives could mitigate oxidative stress in neuronal cells. This suggests that 2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol may possess similar protective properties, warranting further investigation into its mechanisms of action .

Interaction Studies

Understanding how 2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol interacts with biological targets is crucial for determining its therapeutic potential. Interaction studies typically involve:

• Molecular Docking : To predict binding affinities and orientations with target proteins.
• In Vitro Assays : To assess the biological effects on cell viability and proliferation.